Cas no 2227916-49-4 (rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227916-49-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5965578
• PubChem ID: 165763217
• Update Time: 2025-06-08

rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• 2227916-49-4
• EN300-1749785

• Inchi： 1S/C9H12N2O2/c1-2-11-4-3-8(10-11)6-5-7(6)9(12)13/h3-4,6-7H,2,5H2,1H3,(H,12,13)/t6-,7-/m1/s1
• InChI Key： DKHFFVKGVHYNJA-RNFRBKRXSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2227916-49-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators targeting specific biological pathways. Among these, rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2227916-49-4) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its unique cyclopropane-carboxylic acid scaffold and pyrazole moiety, has been investigated for its role as a modulator of inflammatory and metabolic pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its synthetic routes, with emphasis on enantioselective synthesis to obtain the (1R,2R) configuration. Key synthetic challenges, including the stabilization of the cyclopropane ring under reaction conditions, have been addressed through innovative catalytic methods.

Pharmacological evaluations of rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid have demonstrated its high affinity for specific G-protein-coupled receptors (GPCRs) implicated in metabolic disorders. In vitro assays revealed nanomolar-range binding affinities, while in vivo studies in rodent models showed promising results in reducing inflammatory markers without significant off-target effects. These findings suggest its potential as a lead compound for developing novel anti-inflammatory or metabolic disease therapeutics.

Structural-activity relationship (SAR) studies have further refined the understanding of this compound's pharmacophore. Modifications to the ethyl group on the pyrazole ring and the carboxylic acid moiety have been systematically explored to optimize bioavailability and metabolic stability. Computational docking studies, corroborated by X-ray crystallography data, have provided insights into the binding interactions with target proteins, facilitating the design of next-generation derivatives.

Despite these advancements, challenges remain in translating rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid into clinical applications. Issues such as formulation stability and species-specific pharmacokinetic variability are currently under investigation. Collaborative efforts between academic and industrial researchers are underway to address these hurdles, with preliminary data from patent filings indicating progress in prodrug strategies to enhance oral bioavailability.

In conclusion, rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid represents a promising scaffold in medicinal chemistry, with multifaceted applications spanning inflammation and metabolic disease. Ongoing research is expected to further elucidate its therapeutic potential and optimize its drug-like properties for clinical development.